Impurity C of Calcitriol

HPLC Method Validation Pharmaceutical Quality Control System Suitability
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C35H49N3O5
Molecular Weight 591.8 g/mol
Cat. No. B15542563
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameImpurity C of Calcitriol
Molecular FormulaC35H49N3O5
Molecular Weight591.8 g/mol
Structural Identifiers
InChIInChI=1S/C35H49N3O5/c1-21(10-9-16-34(3,4)43)27-13-14-28-26-20-30(25-18-24(39)19-31(40)22(25)2)38-33(42)36(23-11-7-6-8-12-23)32(41)37(38)29(26)15-17-35(27,28)5/h6-8,11-12,20-21,24,27-31,39-40,43H,9-10,13-19H2,1-5H3/t21-,24+,27-,28+,29+,30-,31-,35-/m1/s1
InChIKeyAYDPRRXRNSGAGP-FNDNYVJKSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Calcitriol Impurity C: Chemical and Regulatory Profile


Impurity C of Calcitriol, also known as the Triazoline Adduct of pre-Calcitriol, is a pharmacopoeially designated impurity formed during the synthesis of the active pharmaceutical ingredient Calcitriol [1]. It is a heterocyclic derivative with the molecular formula C₃₅H₄₉N₃O₅ and a molecular weight of approximately 591.78 g/mol, structurally distinct from the core calcitriol backbone (C₂₇H₄₄O₃) [2][3]. In the context of pharmaceutical quality control, this compound serves as a certified reference standard listed in both the United States Pharmacopeia (USP) and European Pharmacopoeia (EP) monographs, where it is used for system suitability and chromatographic purity testing [4][5].

Certified Pharmacopeial Reference Standard (USP/EP) for system suitability
Chromatographically resolved from Calcitriol and pre-calcitriol impurities
Required for ANDA/DMF impurity profiling and regulatory submissions

Calcitriol Impurity C Substitution Limitations


In the pharmaceutical analytical laboratory, substitution with a generic analog or an uncertified standard is precluded by the strict structural and chromatographic requirements mandated by regulatory monographs. Calcitriol Impurity C is chemically defined as the Triazoline Adduct of pre-Calcitriol (C₃₅H₄₉N₃O₅), which is fundamentally different from the calcitriol molecule (C₂₇H₄₄O₃) and its isomer, trans-Calcitriol [1][2]. The USP monograph explicitly identifies this exact adduct with a specific relative retention time (RRT) of 0.43, whereas pre-calcitriol (RRT 0.9) and trans-Calcitriol (RRT 0.96) elute at entirely different positions [3]. Utilizing an incorrect reference standard would therefore invalidate system suitability tests and yield erroneous purity assessments, directly compromising compliance with ICH Q3A/B guidelines and regulatory filings [4].

Calcitriol Impurity C
Distinct early-eluting peak; substitution with pre-calcitriol or trans-Calcitriol would shift retention and fail system suitability
pre-Calcitriol / trans-Calcitriol
Certified triazoline adduct
Uncertified analog standards lack verified identity and purity, invalidating chromatographic purity test results
Generic vitamin D analog
Pharmacopeial impurity marker
Different acceptance limits apply to other calcitriol impurities; using an incorrect standard would misrepresent compliance
trans-Calcitriol (less stringent limit)

Calcitriol Impurity C: Differentiation from Key Analogs


Chromatographic Differentiation by Relative Retention Time

The United States Pharmacopeia (USP) monograph provides a definitive chromatographic profile for Calcitriol Impurity C (Triazoline Adduct of pre-Calcitriol) in relation to Calcitriol and its immediate precursor. The compound exhibits a relative retention time (RRT) of 0.43 when Calcitriol is normalized to 1.0 [1][2]. This value is distinct from pre-calcitriol (RRT 0.9) and trans-Calcitriol (RRT 0.96) [3].

Chromatographic RRT
Specification review
RRT = 0.43 vs Calcitriol 1.0
Resolved impurity marker; critical for system suitability
USP monograph; L7 column, UV 265 nm
HPLC Method Validation Pharmaceutical Quality Control System Suitability

Molecular Identity and Structural Divergence

The triazoline adduct structure of Impurity C represents a significant divergence from the calcitriol family [1]. With a molecular weight of 591.78 g/mol (C₃₅H₄₉N₃O₅), it is 42% heavier than the calcitriol API (C₂₇H₄₄O₃, 416.64 g/mol) and contains three nitrogen atoms, distinguishing it fundamentally from carbon-hydrogen-oxygen vitamin D analogs [2]. Unlike the simple geometric isomer trans-Calcitriol (also C₂₇H₄₄O₃), which differs only in the 5,6-double bond configuration, Impurity C contains a fused triazole ring system resulting from chemical derivatization during synthesis [3].

Molecular Identity
Specification review
C₃₅H₄₉N₃O₅
MW 591.78 g/mol
42% heavier than API; N₃-containing triazole
Unambiguous MS/NMR identification
Impurity Profiling Reference Standard Certification Chemical Structure

USP Acceptance Criteria Comparison

The USP monograph applies distinct, non-interchangeable acceptance limits to individual calcitriol-related substances. Calcitriol Impurity C (Triazoline Adduct of pre-calcitriol) is assigned a stringent limit of not more than 0.1%, reflecting its status as a key process impurity [1][2]. By comparison, the geometric isomer trans-Calcitriol is allowed a higher limit of not more than 0.25% [3].

USP Acceptance Limits
Specification review
Impurity C ≤ 0.1%
vs trans-Calcitriol ≤ 0.25%
Stricter limit mandates certified reference standard
2.5× more stringent; ANDA/DMF relevance
Pharmacopeial Specifications ANDA Filing Quality Control

RP-HPLC LOQ Comparison: Impurity vs. API

While the reference literature sometimes uses 'trans-Calcitriol' interchangeably with Impurity C in method development contexts, validation data for the 5,6-trans isomer provides a quantitative benchmark for impurity detection relative to the main API. An RP-HPLC-DAD method developed for calcitriol soft capsules established linear ranges, detection limits (LOD), and quantification limits (LOQ) for both calcitriol and its trans-isomer impurity [1]. The LOQ for the impurity (measured as trans-calcitriol) was determined to be 136.4 ng·mL⁻¹, compared to 141.6 ng·mL⁻¹ for calcitriol [2].

LOQ in RP-HPLC
Reported
136.4 ng·mL⁻¹
Supports trace-level quantification in dosage forms
RP-HPLC-DAD method; C18 column
RP-HPLC Method Development Limit of Quantification Calcitriol Soft Capsules

Calcitriol Impurity C Reference Standard Applications


USP/EP System Suitability and Method Validation

Calcitriol Impurity C is an essential component of system suitability solutions for HPLC method validation as mandated by USP and EP monographs [1]. Its unique relative retention time (RRT 0.43) is used to verify column performance and resolution prior to batch release testing of calcitriol drug substance or formulated products [2]. Any deviation in this RRT signals a need for column re-equilibration or mobile phase adjustment, preventing the acceptance of invalid assay results.

ANDA and DMF Regulatory Filings

For generic pharmaceutical manufacturers filing ANDAs, the use of a certified Calcitriol Impurity C reference standard with full traceability to USP or EP primary standards is non-negotiable [1]. Regulatory reviewers require evidence that the impurity profile—particularly the triazoline adduct at the ≤0.1% limit—has been accurately quantified using a qualified standard [2]. Documentation including a Certificate of Analysis (CoA) with HPLC purity data (>98%) and structural characterization by LC-MS/NMR supports the analytical sections of DMF submissions [3].

Forced Degradation and Stability-Indicating Method Development

During the development of stability-indicating analytical methods, Calcitriol Impurity C serves as a reference marker to confirm that degradation products do not co-elute with the API or other known impurities [1]. Given the compound‘s origin as a process impurity (triazoline adduct), its presence or absence in forced degradation studies (e.g., thermal, oxidative) helps differentiate between synthesis-related contamination and true shelf-life degradation [2]. The validated LOQ of 136.4 ng·mL⁻¹ supports its reliable detection in low-dose formulations [3].

QC Batch Release Testing of API and Dosage Forms

In routine QC environments, Calcitriol Impurity C reference standard is used to spike test solutions and calibrate detectors, ensuring that the chromatographic system accurately quantifies the impurity against the stringent 0.1% USP limit [1]. Because Calcitriol is a high-potency drug administered in microgram doses, even trace impurities must be tightly controlled [2]. The reference standard enables QC laboratories to confidently accept or reject API lots based on objective, pharmacopeia-aligned purity criteria.

Application
Selection Property
Validation Focus
USP/EP System Suitability
Pharmacopeial RRT marker
Column performance and resolution
ANDA/DMF Regulatory Filings
Certified reference standard traceability
Impurity profiling compliance
Stability-Indicating Method Development
Resolved impurity peak
Degradation product discrimination
QC Batch Release Testing
Detector calibration and spiking
Quantification against pharmacopeial limits

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

35 linked technical documents
Explore Hub


Quote Request

Request a Quote for Impurity C of Calcitriol

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.